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‘ Compound of Interest

Compound Name: Bis(2-ethylhexyl) carbonate

Cat. No.: B080215

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Bis(2-ethylhexyl) carbonate (CAS No. 14858-73-2). Due to the limite
analytical techniques.

Chemical Structure and Properties

Bis(2-ethylhexyl) carbonate is an organic compound with the molecular formula C17H3403 and a molecular weight of 286.45 g/mol .[1] It is a colorle

graph Chemical Structure {
layout=neato;
node [shape=plaintext, fontname="Arial", fontsize=12];
edge [fontname="Arial", fontsize=10];

// Atom nodes

Cl [label="C", pos="0,0!"1;

01 [label="0", pos="-0.7,-0.7!"1;
02 [label="0", pos="0.7,-0.7!"1;

03 [label="0", pos="0,-1.4!"];

C2 [label="CH2", pos="-1.4,-1.4!"1;
C3 [label="CH", pos="-2.1,-0.7!"1;
C4 [label="CH2", pos="-2.8,-1.4!"1;
C5 [label="CH3", pos="-3.5,-0.7!"];
C6 [label="CH2", pos="-2.8,0!"];

C7 [label="CH2", pos="-3.5,0.7!"];
C8 [label="CH2", pos="-4.2,0!"1;

C9 [label="CH3", pos="-4.9,0.7!"1;

C10 [label="CH2", pos="1.4,-1.4!"];
C11 [label="CH", pos="2.1,-0.7!"];
C12 [label="CH2", pos="2.8,-1.4!"]1;
C13 [label="CH3", pos="3.5,-0.7!"];
C14 [label="CH2", pos="2.8,0!"];

C15 [label="CH2", pos="3.5,0.7!"];
C16 [label="CH2", pos="4.2,0!"];

C17 [label="CH3", pos="4.9,0.7!"];
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// Edges
Cl -- 01;
Cl -- 02;
Cl -- 03 [style=dashed]; // Double bond
01 -- C2;
2 -- C3;
3 -- C4;
C4 -- C5;
C3 -- C6;
c6 -- C7;
c7 -- (C8;
c8 -- (C9;
02 -- C10;
C10 -- C11;
C11 -- C12;
Cl2 -- C13;
Cl1 -- C14;
Cl14 -- C15;
C15 -- Cle;
Cl6 -- C17;
}

Caption: General workflow for NMR spectroscopy.

Infrared (IR) Spectroscopy

A beam of infrared light is passed through the sample. Different functional groups within the molecule absorb
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Caption: General workflow for FT-IR spectroscopy.

Mass Spectrometry (MS)

The sample is introduced into the mass spectrometer where it is vaporized and ionized, typically by bombardme

Sample Introductior

Inject liquid sample i
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Caption: General workflow for Mass Spectrometry.

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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